Cas no 1734-78-7 (2-Propenoic acid,2-methyl-3-phenyl-, ethyl ester)

• Product Name: 2-Propenoic acid,2-methyl-3-phenyl-, ethyl ester
• CAS No: 1734-78-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 190782
• PubChem ID: 235357
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-3-phenyl-, ethyl ester
• ethyl (Z)-2-methyl-3-phenylprop-2-enoate
• 2-methyl-3-phenyl-2-propenal
• 2-methyl-3-phenyl-2-propenoic acid ethyl ester
• 2-Methyl-3-phenyl-5-pentyl-isoxazolidin
• 2-methyl-3-phenylacrylaldehyde
• 2-methyl-3-phenylacrylic acid ethyl ester
• 2-Methyl-3-phenylpropensaeure-ethylester
• 2-methyl-5-pentyl-3-phenyl-isoxazolidine
• E-2-methylcinnamaldehyde
• ethyl 2-methyl-3-phenylacrylate
• ethyl 3-phenyl-2-methyl-2-propenoate
• Isoxazolidine,2-methyl-5-pentyl-3-phenyl
• methyl-trans-cinnamaldehyde
• NPEIPXJIYYHTMY-UHFFFAOYSA-N
• Ethyl 2-methyl-3-phenyl-2-propenoate
• DTXSID801290315
• 1734-78-7

• Inchi： 1S/C12H14O2/c1-3-14-12(13)10(2)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： NPEIPXJIYYHTMY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.038
• Boiling Point: 279.9°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.541
• PSA: 26.30000
• LogP: 2.65300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters